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Compound of Interest

Compound Name: 2,3,5-Trimethylhexane

Cat. No.: B089830 Get Quote

Physical Properties of 2,3,5-Trimethylhexane: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical properties

of 2,3,5-trimethylhexane, specifically its boiling point and density. The information is compiled

from various scientific sources to ensure accuracy and relevance for research and

development applications.

Core Physical Properties
2,3,5-trimethylhexane is a branched-chain alkane with the chemical formula C9H20. As a

colorless liquid, its physical characteristics are crucial for its application as a solvent and in fuel

production.

Quantitative Data Summary
The boiling point and density of 2,3,5-trimethylhexane have been reported with some

variability across different sources. This variance can be attributed to different experimental

conditions and measurement techniques. The following table summarizes the reported values.
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Physical Property Reported Values Notes

Boiling Point 111-114 °C[1]

131.8 ± 7.0 °C[2] at 760 mmHg

131.8 °C[3][4] at 760 mmHg

131 °C[5]

131.4 °C[6]

Density 0.757 g/cm³[1]

0.7 ± 0.1 g/cm³[2]

0.719 g/cm³[3][4]

0.7258 g/cm³[6] at 20 °C

0.717 g/mL[5]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 2,3,5-trimethylhexane are not extensively detailed in

publicly available literature, general and well-established methods for determining the boiling

point and density of alkanes are applicable.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For alkanes like 2,3,5-trimethylhexane, common laboratory methods for its

determination include the Thiele tube method and the capillary method.[7][8]

Thiele Tube Method: A Step-by-Step Protocol

Sample Preparation: A small sample (less than 0.5 mL) of 2,3,5-trimethylhexane is placed

in a small test tube or a Durham tube.[7]
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the

sample tube with the open end submerged in the liquid.[7]

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point oil (e.g., mineral oil).[7]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[7]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by the vapor of the sample, forming a steady stream of bubbles.[7]

Boiling Point Reading: The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube. This

occurs when the vapor pressure of the sample equals the atmospheric pressure.[8]

Determination of Density
The density of a liquid is its mass per unit volume. For alkanes, a common and precise method

for density measurement is the use of a vibrating tube densimeter.[9][10] Molecular dynamics

simulations are also employed to predict the density of n-alkanes.[11][12]

Vibrating Tube Densitometer: A Methodological Overview

Instrument Calibration: The vibrating tube densimeter is first calibrated using two standards

of known density, typically dry air and pure water.

Sample Injection: A small, bubble-free sample of 2,3,5-trimethylhexane is introduced into

the U-shaped vibrating tube within the instrument.

Oscillation Measurement: The tube is electromagnetically excited to oscillate at its natural

frequency. This frequency is dependent on the total mass of the tube and its contents.

Density Calculation: The instrument measures the oscillation period and, based on the

calibration, calculates the density of the sample. The temperature of the sample is precisely

controlled during the measurement as density is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.researchgate.net/publication/397378282_Experimental_Determination_of_the_Density_of_Alkanes_Perfluoroalkanes_and_Their_Mixtures_in_the_Temperature_Range_of_288-333_K_at_Atmospheric_Pressure
https://www.researchgate.net/publication/238642966_Experimental_measurements_and_prediction_of_liquid_densities_for_n-alkane_mixtures
https://www.mdpi.com/2673-8015/1/1/4
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582050/
https://www.benchchem.com/product/b089830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination and

validation of a physical property of a chemical compound.

Phase 1: Preparation

Phase 2: Measurement

Phase 3: Analysis and Validation

Compound Synthesis
and Purification

Purity Verification
(e.g., GC-MS, NMR)

Selection of
Measurement Method

Instrument Calibration

Experimental Measurement
of Physical Property

Data Acquisition

Data Analysis and
Calculation

Comparison with
Literature Values

Uncertainty Assessment

Final Report
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Caption: Generalized workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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